Cas no 1353777-57-7 (bromo(cyclopropyl)methylcyclopropane)

• Product Name: bromo(cyclopropyl)methylcyclopropane
• CAS No: 1353777-57-7
• MF: C₇H₁₁Br
• MW: 175.066241502762
• MDL: MFCD23161403
• CID: 5149784
• Update Time: 2025-05-30

bromo(cyclopropyl)methylcyclopropane Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1,1'-(bromomethylene)bis-
• (bromomethylene)dicyclopropane
• bromo(cyclopropyl)methylcyclopropane

• MDL： MFCD23161403
• Inchi： 1S/C7H11Br/c8-7(5-1-2-5)6-3-4-6/h5-7H,1-4H2
• InChI Key： BCNVDMPDMLXBIO-UHFFFAOYSA-N
• SMILES： C(C1CC1)(C1CC1)Br

Additional information on bromo(cyclopropyl)methylcyclopropane

Bromo(Cyclopropyl)methylcyclopropane: A Comprehensive Overview

Bromo(Cyclopropyl)methylcyclopropane, identified by the CAS number 1353777-57-7, is a unique organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound, with its distinctive bicyclic structure, exhibits intriguing chemical properties that make it a subject of interest for researchers and industry professionals alike. Recent studies have highlighted its potential applications in drug design, polymer synthesis, and advanced materials development.

The structure of bromo(cyclopropyl)methylcyclopropane consists of a cyclopropane ring fused with a methyl group substituted by a bromine atom. This configuration imparts the compound with unique electronic and steric properties. The presence of the bromine atom introduces reactivity, making it a valuable intermediate in various organic reactions. Its compact structure also contributes to its stability under certain conditions, which is advantageous for industrial applications.

Recent research has focused on the synthesis and characterization of bromo(cyclopropyl)methylcyclopropane. Scientists have developed efficient methods to synthesize this compound using transition metal-catalyzed reactions. These methods not only enhance the yield but also improve the purity of the product, making it more suitable for large-scale production. The use of catalysts such as palladium and nickel has been particularly effective in facilitating the formation of this compound.

In terms of applications, bromo(cyclopropyl)methylcyclopropane has shown promise in the pharmaceutical industry. Its ability to act as an intermediate in drug synthesis has been explored in recent studies. For instance, researchers have utilized this compound to develop bioactive molecules with potential therapeutic effects. The compact structure of the compound allows for easy modification, enabling chemists to design drugs with improved pharmacokinetic properties.

Another area where bromo(cyclopropyl)methylcyclopropane has found application is in polymer science. The compound's reactivity makes it an ideal candidate for polymerization reactions. Recent advancements have demonstrated its use in synthesizing high-performance polymers with unique mechanical and thermal properties. These polymers have potential applications in aerospace, automotive industries, and advanced electronics.

The electronic properties of bromo(cyclopropyl)methylcyclopropane have also been studied extensively. Researchers have employed computational methods to analyze its electronic structure and reactivity. These studies have provided insights into the compound's behavior under various reaction conditions, aiding in the design of more efficient synthetic pathways.

In conclusion, bromo(cyclopropyl)methylcyclopropane (CAS 1353777-57-7) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.